Cas no 57734-96-0 (Methanone, 1-azabicyclo[2.2.2]oct-3-ylcyclohexyl-)

• Product name: Methanone, 1-azabicyclo[2.2.2]oct-3-ylcyclohexyl-
• CAS No: 57734-96-0
• MF: C₁₄H₂₃NO
• MW: 221.33852
• CID: 344404
• PubChem ID: 12298778

Methanone, 1-azabicyclo[2.2.2]oct-3-ylcyclohexyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, 1-azabicyclo[2.2.2]oct-3-ylcyclohexyl-
• 1-azabicyclo[2.2.2]octan-3-yl(cyclohexyl)methanone
• 57734-96-0
• 3-quinuclidyl cyclohexyl ketone
• DTXSID70486074

• Inchi： InChI=1S/C14H23NO/c16-14(12-4-2-1-3-5-12)13-10-15-8-6-11(13)7-9-15/h11-13H,1-10H2
• InChI Key： ZCPIJTWFTVKSPH-UHFFFAOYSA-N
• SMILES： O=C(C1CN2CCC1CC2)C1CCCCC1

Computed Properties

• Exact Mass: 221.17809
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31